![molecular formula C20H21FN4O4S B296507 N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide](/img/structure/B296507.png)
N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide, also known as DPA-714, is a selective ligand for the translocator protein 18 kDa (TSPO). It has been widely used in scientific research for its potential as a diagnostic tool for neurodegenerative diseases and as a therapeutic agent for inflammation and cancer.
Mechanism of Action
N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide binds selectively to TSPO, a mitochondrial protein that is involved in cholesterol transport and steroid synthesis. TSPO expression is upregulated in response to cellular stress, such as inflammation and oxidative damage. This compound can modulate TSPO activity, which may have therapeutic potential for a range of diseases.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and anti-tumor effects in animal models. It can inhibit the production of pro-inflammatory cytokines and reduce the proliferation of cancer cells. This compound may also have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide has several advantages for lab experiments, including its high selectivity for TSPO and its ability to cross the blood-brain barrier. However, it is important to note that this compound is a radiotracer and requires specialized equipment for imaging. In addition, the use of this compound in animal models may not fully reflect its effects in humans.
Future Directions
There are several potential future directions for the use of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide in scientific research. One area of interest is the development of new TSPO ligands with improved selectivity and affinity. Another area of focus is the use of this compound in combination with other imaging agents to improve the accuracy of disease diagnosis. Additionally, this compound may have therapeutic potential for a range of diseases beyond neurodegeneration and cancer, such as autoimmune disorders and metabolic diseases.
Synthesis Methods
The synthesis of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide involves a multi-step process starting with the reaction of 3-fluoroaniline with methylsulfonyl chloride to form 3-fluoro(methylsulfonyl)aniline. This compound is then reacted with 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid to form the intermediate compound, which is then coupled with N-(2-chloroacetyl) glycine to produce this compound.
Scientific Research Applications
N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide has been extensively studied for its potential as a diagnostic tool for neurodegenerative diseases such as Alzheimer's and Parkinson's. TSPO expression is known to be upregulated in activated microglia, which are involved in neuroinflammation and neurodegeneration. This compound can be used as a radiotracer in positron emission tomography (PET) imaging to visualize TSPO expression in the brain, allowing for early detection and monitoring of disease progression.
Properties
Molecular Formula |
C20H21FN4O4S |
---|---|
Molecular Weight |
432.5 g/mol |
IUPAC Name |
N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-(3-fluoro-N-methylsulfonylanilino)acetamide |
InChI |
InChI=1S/C20H21FN4O4S/c1-14-19(20(27)25(23(14)2)16-9-5-4-6-10-16)22-18(26)13-24(30(3,28)29)17-11-7-8-15(21)12-17/h4-12H,13H2,1-3H3,(H,22,26) |
InChI Key |
BPAUYZRDCQUUST-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)CN(C3=CC(=CC=C3)F)S(=O)(=O)C |
Canonical SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)CN(C3=CC(=CC=C3)F)S(=O)(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.